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Compound of Interest

Compound Name:
4-(Chloromethyl)morpholine

hydrochloride

CAS No.: 1821522-53-5

Cat. No.: B3380113 Get Quote

This guide provides an in-depth technical overview of 4-(Chloromethyl)morpholine
hydrochloride, a versatile reagent in synthetic organic chemistry. It is intended for

researchers, scientists, and professionals in drug development who are looking to leverage the

unique properties of this compound in their work. We will delve into its chemical identity,

properties, synthesis, applications, and safety protocols, providing practical insights grounded

in established scientific principles.

Section 1: Chemical Identity and Physicochemical
Properties
4-(Chloromethyl)morpholine hydrochloride is the hydrochloride salt of 4-

(chloromethyl)morpholine. The hydrochloride form enhances the compound's stability and

simplifies handling, making it a more practical choice for laboratory use compared to its free

base.

CAS Number: The definitive identifier for this compound is its Chemical Abstracts Service

(CAS) number. It is crucial to distinguish it from the related compound, 4-(2-

Chloroethyl)morpholine hydrochloride.

4-(Chloromethyl)morpholine hydrochloride CAS Number: 1821522-53-5[1]
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4-(2-Chloroethyl)morpholine hydrochloride CAS Number: 3647-69-6[2][3][4]

The structural difference, the position of the chloro-substituted carbon relative to the

morpholine nitrogen, fundamentally alters the reactivity and potential applications of these two

molecules. This guide focuses exclusively on the chloromethyl variant.

Table 1: Physicochemical Properties of 4-(Chloromethyl)morpholine Hydrochloride

Property Value Source

Molecular Formula C₅H₁₁Cl₂NO PubChem[1]

Molecular Weight 172.05 g/mol PubChem[1]

IUPAC Name

4-

(chloromethyl)morpholine;hydr

ochloride

PubChem[1]

Appearance Typically a solid
Inferred from hydrochloride salt

nature

Solubility
Soluble in water and polar

organic solvents

General property of

hydrochloride salts

The presence of the hydrochloride salt makes it a stable, crystalline solid that is easier to weigh

and handle than its oily free-base counterpart.

Section 2: The Core of Reactivity - Synthesis and
Mechanistic Insights
Understanding the synthesis of 4-(chloromethyl)morpholine hydrochloride provides insight

into its reactivity as an alkylating agent. The key feature is the chloromethyl group attached to

the morpholine nitrogen.

The synthesis of the parent compound, 4-(chloromethyl)morpholine, typically involves the

chloromethylation of morpholine. This reaction is a type of Friedel-Crafts alkylation, which

commonly uses formaldehyde and hydrochloric acid.[5] The resulting free base is then treated

with hydrochloric acid to precipitate the stable hydrochloride salt.
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A general, analogous procedure for the synthesis of related chloroalkylamines involves reacting

the corresponding amino alcohol with thionyl chloride. For instance, N-(2-

chloroethyl)morpholine hydrochloride can be synthesized by treating 2-morpholinoethan-1-ol

with thionyl chloride.[4][6] A similar principle would apply to the synthesis of the chloromethyl

variant from the corresponding methanol derivative.

Click to download full resolution via product page

The synthetic utility of 4-(chloromethyl)morpholine hydrochloride stems from its nature as

an effective alkylating agent. The electron-withdrawing effect of the protonated morpholine

nitrogen enhances the electrophilicity of the adjacent chloromethyl carbon. This makes the

carbon atom highly susceptible to nucleophilic attack, facilitating the introduction of the

"morpholinomethyl" moiety into a target molecule. This is a classic Sɴ2 (bimolecular

nucleophilic substitution) reaction. The morpholine ring itself is a privileged structure in

medicinal chemistry, often improving the pharmacokinetic profile of a drug candidate.[7][8]
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Section 3: Applications in Drug Discovery and
Development
The morpholine moiety is a common feature in many approved drugs due to its favorable

properties, including metabolic stability and aqueous solubility.[7][9] 4-
(Chloromethyl)morpholine hydrochloride serves as a key building block for introducing this

valuable scaffold.

This reagent is primarily used to introduce a morpholinomethyl group onto a nucleophilic

substrate. This is a common strategy in medicinal chemistry to modify a lead compound to

improve its drug-like properties. The morpholine ring can act as a hydrogen bond acceptor and

its presence can significantly influence the solubility and metabolic stability of a molecule.[8]

Reboxetine is a selective norepinephrine reuptake inhibitor used as an antidepressant.[10][11]

Its structure contains a morpholine ring. While the synthesis of reboxetine itself involves
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different intermediates, the use of reagents like 4-(chloromethyl)morpholine hydrochloride
is a representative strategy for creating analogues for structure-activity relationship (SAR)

studies.[12] For instance, a researcher could alkylate a phenolic precursor with 4-
(chloromethyl)morpholine hydrochloride to quickly generate a library of compounds for

screening.

Experimental Protocol: General Procedure for N-Alkylation

This protocol is a representative example and should be adapted based on the specific

substrate and reaction scale.

Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer,

thermometer, and nitrogen inlet, dissolve the nucleophilic substrate (1.0 eq) and a suitable

non-protic base (e.g., potassium carbonate, 1.5 eq) in a dry aprotic solvent (e.g., DMF or

acetonitrile).

Addition of Alkylating Agent: To the stirred suspension, add 4-(chloromethyl)morpholine
hydrochloride (1.1 eq) portion-wise at room temperature.

Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction to room temperature and quench with water.

Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting

material and the appearance of a new, more polar spot on the TLC plate. The final structure

and purity should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Section 4: Safety, Handling, and Storage
As a reactive alkylating agent, 4-(chloromethyl)morpholine hydrochloride must be handled

with appropriate precautions.
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Table 2: GHS Hazard Information

Hazard Statement Description GHS Code Source

Acute Toxicity, Dermal
Harmful in contact

with skin
H312 PubChem[1]

Skin Sensitization
May cause an allergic

skin reaction
H317 PubChem[1]

Aquatic Hazard,

Chronic

Harmful to aquatic life

with long lasting

effects

H412 PubChem[1]

Note: The related compound, 4-(2-chloroethyl)morpholine hydrochloride, is classified as toxic if

swallowed and causes severe skin burns and eye damage.[3] Similar precautions should be

taken with the chloromethyl variant.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat. For larger quantities, consider an apron and

additional protective clothing.

Handling: Always handle this compound in a well-ventilated chemical fume hood.[2] Avoid

creating dust. Prevent contact with skin, eyes, and clothing.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep it

away from incompatible materials such as strong oxidizing agents and strong bases.[13]

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation or a rash occurs.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

[3]
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If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2]

By understanding the fundamental chemistry, applications, and safety requirements of 4-
(chloromethyl)morpholine hydrochloride, researchers can effectively and safely utilize this

important synthetic building block in the pursuit of new chemical entities.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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